N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide

• IUPAC Name: N'-(9-ethylcarbazol-3-yl)-N-(3-phenylpropyl)oxamide
• InChI: InChI=1S/C25H25N3O2/c1-2-28-22-13-7-6-12-20(22)21-17-19(14-15-23(21)28)27-25(30)24(29)26-16-8-11-18-9-4-3-5-10-18/h3-7,9-10,12-15,17H,2,8,11,16H2,1H3,(H,26,29)(H,27,30)
• InChI Key: FJZWYJJZISDDKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C(=O)NCCCC3=CC=CC=C3)C4=CC=CC=C41
• Molecular Formula: C25H25N3O2
• Molecular Weight: 399.5 g/mol

Description

N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide, also known as EPC-H1, is a compound that has gained attention in recent years due to its potential use in scientific research. This compound belongs to the class of carbazole-based compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide involves the inhibition of protein kinase CK2. This inhibition leads to the downregulation of various signaling pathways involved in cell growth and survival, ultimately leading to apoptosis in cancer cells. N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide has also been found to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the activity of protein kinase CK2 and NF-κB, and have anti-inflammatory and neuroprotective effects. Moreover, N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide has been found to inhibit the proliferation of T cells, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide in lab experiments is its specificity towards protein kinase CK2, which makes it a useful tool for studying the role of CK2 in various cellular processes. Moreover, N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide has been found to have anti-cancer properties, making it a potential candidate for the development of anti-cancer drugs. However, the limitations of using N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide in lab experiments include its low solubility in water, which can make it difficult to use in certain assays, and its potential toxicity towards normal cells.

Future Directions

For the use of N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide include the development of N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide derivatives and investigation of its potential use as an anti-cancer drug.

Scientific Research Applications

N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide has been found to have various applications in scientific research. It has been shown to inhibit the activity of protein kinase CK2, which is involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide has also been found to have anti-cancer properties, as it induces apoptosis in cancer cells. Moreover, N-(9-ethyl-9H-carbazol-3-yl)-N'-(3-phenylpropyl)ethanediamide has been shown to have anti-inflammatory and neuroprotective effects.